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Compound of Interest

Compound Name: Cetirizine

Cat. No.: B192768 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Cetirizine. Adherence to these guidelines is critical for ensuring personal safety and minimizing

environmental impact.

Personal Protective Equipment (PPE)
When handling Cetirizine in a laboratory setting, the following personal protective equipment is

mandatory to prevent skin and eye contact, as well as inhalation of dust particles.
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant, powder-

free nitrile or neoprene gloves

are recommended.[1][2]

Eye Protection Safety Glasses or Goggles

Wear safety glasses with side

shields or chemical splash

goggles.[1][3] In situations with

a higher risk of splashing, a

face shield may be necessary.

Body Protection Lab Coat or Gown

A clean lab coat or a

disposable gown should be

worn to protect clothing from

contamination.[1]

Respiratory Protection Respirator

In cases where dust may be

generated or when ventilation

is insufficient, a NIOSH-

approved respirator is advised.

[1][4]

Operational Plan for Safe Handling
A systematic approach to handling Cetirizine is crucial to minimize exposure and ensure a safe

laboratory environment.

Pre-Handling Preparations
Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

most current SDS for Cetirizine.[4]

Ensure Proper Ventilation: Work in a well-ventilated area. For operations that may generate

dust, use a chemical fume hood or a ventilated balance enclosure.[3]

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.
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Handling Procedures
Minimize Dust Generation: Handle Cetirizine carefully to avoid creating dust. If tablets or

capsules need to be crushed or broken, do so within a contained space like a fume hood.[1]

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[2]

Clean Equipment After Use: All equipment and work surfaces should be thoroughly cleaned

with a suitable detergent or solvent after handling is complete.[3]

Personal Hygiene: After removing gloves, wash hands and other exposed skin areas

thoroughly. Do not eat, drink, or smoke in the laboratory area.[5]

Disposal Plan
Proper disposal of Cetirizine and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Containment
Designated Waste Container: All Cetirizine waste, including unused product and

contaminated materials (e.g., gloves, wipes), should be placed in a suitable, closed, and

clearly labeled waste container.[4]

Avoid Mixing Waste Streams: Do not mix Cetirizine waste with other chemical waste unless

specifically instructed by your institution's environmental health and safety (EHS)

department.[4]

Disposal Methods
Professional Waste Disposal: The primary and recommended method of disposal is to use a

licensed professional waste disposal service.[4][5] The preferred method of destruction is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]

Household Trash Disposal (Last Resort): In the absence of a take-back program or

professional disposal service, Cetirizine can be disposed of in household trash with the

following precautions[6]:
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Do not crush pills or capsules.[6]

Mix the medication with an unpalatable substance such as used coffee grounds, dirt, or

cat litter.[6]

Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[6]

Dispose of the sealed container in the trash.[6]

Never Flush: Do not dispose of Cetirizine down the drain or toilet, as wastewater treatment

facilities may not fully eliminate the compound.[4][6]

Quantitative Data
The following table summarizes key quantitative safety data for Cetirizine hydrochloride.

Data Point Value Species

Oral LD50 365 mg/kg Rat

Occupational Exposure Limit

(OEL) - TWA
10 mg/m³ Multiple Jurisdictions[1][7]

Occupational Exposure Limit

(OEL) - TWA
25 mg/m³

Bulgaria, Cyprus, Czech

Republic[7]

TWA: Time-Weighted Average

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Cetirizine in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Cetirizine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b192768?utm_src=pdf-body-img
https://www.benchchem.com/product/b192768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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